Cas no 864680-64-8 (Amino-PEG4-C1-Boc)

Amino-PEG4-C1-Boc structure
Amino-PEG4-C1-Boc structure
Product Name:Amino-PEG4-C1-Boc
CAS No:864680-64-8
MF:C14H29NO6
MW:307.383165121078
MDL:MFCD28122943
CID:4657752
PubChem ID:59739729
Update Time:2024-12-09

Amino-PEG4-C1-Boc Chemical and Physical Properties

Names and Identifiers

    • Amino-PEG4-CH2CO2tBu
    • H2N-PEG4-CH2COOtBu
    • BIPG1068
    • WPWIGTOQNITKON-UHFFFAOYSA-N
    • (2-{2-[2-(2-aminoethoxy)-ethoxy]ethoxy}ethoxy)acetic acid tert-butyl ester
    • Amino-PEG4-C1-Boc
    • 1,1-Dimethylethyl 14-amino-3,6,9,12-tetraoxatetradecanoate (ACI)
    • HY-42619
    • TERT-BUTYL 14-AMINO-3,6,9,12-TETRAOXATETRADECANOATE
    • tert-butyl 2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]acetate
    • Amine-PEG4-CH2COOtBu
    • 14-Amino-3,6,9,12-tetraoxatetradecanoic acid 1,1-dimethylethyl ester
    • 864680-64-8
    • SY265034
    • AKOS037650811
    • 3,6,9,12-Tetraoxatetradecanoic acid, 14-amino-, 1,1-dimethylethylester
    • CS-B1625
    • CS-15348
    • C13313
    • Amino-PEG4-CH2CO2-t-butyl ester
    • tert-Butyl 14-Amino-3,6,9,12-tetraoxa-1-tetradecanoate
    • BP-22302
    • tert-Butyl 14-amino-3,6,9,12-tetraoxatetradecan-1-oate
    • SB67235
    • MFCD28122943
    • SCHEMBL4732536
    • DB-191043
    • MDL: MFCD28122943
    • Inchi: 1S/C14H29NO6/c1-14(2,3)21-13(16)12-20-11-10-19-9-8-18-7-6-17-5-4-15/h4-12,15H2,1-3H3
    • InChI Key: WPWIGTOQNITKON-UHFFFAOYSA-N
    • SMILES: O=C(COCCOCCOCCOCCN)OC(C)(C)C

Computed Properties

  • Exact Mass: 307.19948764 g/mol
  • Monoisotopic Mass: 307.19948764 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 307.38
  • XLogP3: -0.4
  • Topological Polar Surface Area: 89.2

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Amino-PEG4-C1-Boc Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  rt
1.2 Reagents: Water ;  40 h, rt
Reference
Synthesis and characterization of fluorinated conjugates of albumin
Yue, Xuyi; et al, Journal of Fluorine Chemistry, 2013, 152, 173-181

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  overnight, 60 °C
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
2.2 0 °C; 4 h, rt
2.3 Reagents: Water
3.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  rt
3.2 Reagents: Water ;  40 h, rt
Reference
Synthesis and characterization of fluorinated conjugates of albumin
Yue, Xuyi; et al, Journal of Fluorine Chemistry, 2013, 152, 173-181

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
1.2 0 °C; 4 h, rt
1.3 Reagents: Water
2.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  rt
2.2 Reagents: Water ;  40 h, rt
Reference
Synthesis and characterization of fluorinated conjugates of albumin
Yue, Xuyi; et al, Journal of Fluorine Chemistry, 2013, 152, 173-181

Production Method 4

Reaction Conditions
1.1 Reagents: Silver oxide (Ag2O) Catalysts: Potassium iodide Solvents: Dichloromethane ;  0 °C; overnight, rt
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  overnight, 60 °C
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ,  Hexane ;  30 min, 0 °C
3.2 0 °C; 4 h, rt
3.3 Reagents: Water
4.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  rt
4.2 Reagents: Water ;  40 h, rt
Reference
Synthesis and characterization of fluorinated conjugates of albumin
Yue, Xuyi; et al, Journal of Fluorine Chemistry, 2013, 152, 173-181

Amino-PEG4-C1-Boc Raw materials

Amino-PEG4-C1-Boc Preparation Products

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